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Abstract

Goodyeroside A is a naturally occurring glycoside that has garnered interest for its potential
biological activities. This document provides an in-depth technical overview of the chemical
structure and stereochemistry of Goodyeroside A. It includes a summary of its
physicochemical and spectroscopic data, detailed experimental protocols for its synthesis and
isolation, and visualizations of its structure and relevant experimental workflows.

Chemical Structure and Stereochemistry

Goodyeroside A is a glycoside consisting of a 3-D-glucopyranosyl moiety linked to a (S)-3-
hydroxy-y-butyrolactone aglycone. The systematic IUPAC name for Goodyeroside A is (4S)-4-
[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-ylJoxyoxolan-2-one[1]. The
molecule has a molecular formula of CLOH1608 and a molecular weight of 264.23 g/mol [1][2].

The absolute configuration of the stereocenters is crucial for its biological activity and is defined
as follows:

o Aglycone moiety ((S)-3-hydroxy-y-butyrolactone): The chiral center at the 4-position of the
oxolan-2-one ring has an S configuration.
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e Glycone moiety (B-D-glucopyranose): The glucose unit is in the 3-anomeric form and
possesses the standard D-configuration at its stereocenters (2R, 3R, 4S, 5S, 6R).

The chemical structure and stereochemistry of Goodyeroside A are depicted in the following
diagram:
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Aglycone Synthesis

Four-step chemical synthesis
(Protection, Reduction, Lactonization)

x Enzymatic Glycosylation

GS)-&hydroxy-y-butyrolactona
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Goodyeroside A | C10H1608 | CID 10445498 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. Compound: GOODYEROSIDE (CHEMBL2071309) - ChEMBL [ebi.ac.uk]
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[https://www.benchchem.com/product/b13404421#goodyeroside-a-chemical-structure-and-
stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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